Cas no 42972-47-4 (Ethanone, 1-(5-ethyl-3-pyridinyl)-(9ci))
42972-47-4 structure
Product Name:Ethanone, 1-(5-ethyl-3-pyridinyl)-(9ci)
CAS No:42972-47-4
MF:C9H11NO
MW:149.189742326736
CID:2183082
PubChem ID:23258247
Update Time:2025-04-21
Ethanone, 1-(5-ethyl-3-pyridinyl)-(9ci) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(5-ethyl-3-pyridinyl)-(9ci)
- SCHEMBL11620686
- DB-287121
- Ethanone,1-(5-ethyl-3-pyridinyl)-(9ci)
- 42972-47-4
- Ethanone, 1-(5-ethyl-3-pyridinyl)-
-
- Inchi： 1S/C9H11NO/c1-3-8-4-9(7(2)11)6-10-5-8/h4-6H,3H2,1-2H3
- InChI Key： IFEYFVAXXSXAAX-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CN=CC(=C1)CC
Computed Properties
- Exact Mass: 149.084063974g/mol
- Monoisotopic Mass: 149.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 30Ų
Ethanone, 1-(5-ethyl-3-pyridinyl)-(9ci) Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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